2-Fluoro-4-(3-methoxy-1-propynyl)aniline
Description
2-Fluoro-4-(3-methoxy-1-propynyl)aniline is a fluorinated aniline derivative characterized by a fluorine atom at the ortho-position (C2) and a 3-methoxypropynyl group at the para-position (C4) on the benzene ring.
Properties
Molecular Formula |
C10H10FNO |
|---|---|
Molecular Weight |
179.19 g/mol |
IUPAC Name |
2-fluoro-4-(3-methoxyprop-1-ynyl)aniline |
InChI |
InChI=1S/C10H10FNO/c1-13-6-2-3-8-4-5-10(12)9(11)7-8/h4-5,7H,6,12H2,1H3 |
InChI Key |
PWZCJSKJYFCFJX-UHFFFAOYSA-N |
Canonical SMILES |
COCC#CC1=CC(=C(C=C1)N)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Position and Functional Group Analysis
The table below compares 2-Fluoro-4-(3-methoxy-1-propynyl)aniline with key analogs from the evidence:
Key Observations :
Physicochemical Properties
- Solubility : The target’s alkynyl group may reduce water solubility compared to analogs with polar groups (e.g., -SF5 in or pyrrolidine in ).
- Thermal Stability : Methoxypropynyl substituents could lower melting points relative to rigid heterocycles (e.g., pyrazole in ).
Research Findings and Challenges
- Analytical Data : LCMS and HPLC methods (e.g., m/z 407 in ) are critical for characterizing such compounds .
- Challenges :
- Synthesis Complexity : The target’s propynyl group requires stringent control of reaction conditions to avoid side reactions.
- Stability : Fluorinated anilines with electron-deficient rings may undergo hydrolysis under acidic/basic conditions .
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